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Compound of Interest

Compound Name: Oleum

Cat. No.: B3057394

For Researchers, Scientists, and Drug Development Professionals

Oleum, or fuming sulfuric acid, is a critical reagent in various industrial and pharmaceutical
processes. It is a solution of sulfur trioxide (SOs) in 100% sulfuric acid (H2SOa4)[1][2][3]. Its
potent dehydrating and sulfonating properties make it indispensable for specific chemical
syntheses, including the production of dyes, explosives, and pharmaceuticals[1][2]. HoweVer,
its high reactivity and hazardous nature necessitate a thorough understanding of its
thermodynamic properties for safe handling, process design, and reaction control.

This guide provides a comprehensive overview of the key thermodynamic data for oleum
solutions, detailed experimental methodologies for their determination, and visualizations of
relevant processes and logical workflows.

Core Thermodynamic Properties of Oleum

The properties of oleum vary significantly with the concentration of free sulfur trioxide.
Concentrations are typically expressed as the weight percentage of free SOs or as a
percentage of sulfuric acid strength exceeding 100%][4]. The relationship between these is
given by the formula:

% H2S0a4 = 100 + (18/80) * % Oleum (free SO3)[4]
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The following tables summarize key thermodynamic and physical properties of oleum at
various concentrations.

Table 1: Physical Properties of Oleum and Sulfuric Acid Solutions

Equivalent % Density (g/mL Melting Point Boiling Point
% Free SOs

H2SO04 at 25°C) (°C) (°C)

0 (100% H2S04)  102.25% ~1.83 10.5[5] ~290[5]
10% 102.25% - - -

20% 104.5% - - -

30% 106.75% - - -

50% 111.25% - - -

65% 114.63% - - -

100% (Pure 16.9 (gamma

S0s) 122.5% 1.92 form) 44.8[6]

Note: Data for density, melting point, and boiling point for specific oleum concentrations can be
highly variable and are dependent on the precise composition and crystalline form of SOs. The
freezing point of oleum, in particular, varies non-monotonically with concentration[4][7].

Table 2: Specific Thermodynamic Data for Oleum

Concentration (%

Property Free SO3) Value Temperature (°C)
Vapor Pressure 50% ~20 kPa 40°CJ8]

Heat Capacity 50% 1.55 kJ/kg-K 20°CJ[8]

Viscosity 30% 38 mPa:s 25°C[8]

Enthalpy of Hydration High Highly Exothermic Ambient
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Key Processes and Logical Workflows
Production via the Contact Process

Oleum is produced industrially through the contact process. This process involves the catalytic
oxidation of sulfur dioxide to sulfur trioxide, which is then absorbed into concentrated sulfuric
acid to form oleum. The oleum is subsequently diluted with water to produce sulfuric acid of
the desired concentration[4][9]. The absorption in H2SOa is a critical step because the direct
reaction of SOs with water is highly exothermic and forms a difficult-to-manage acid mist[4][7].

Caption: Workflow of the Contact Process for oleum and sulfuric acid production.

Application in Aromatic Nitration

In drug development and organic synthesis, oleum serves as a powerful reagent for reactions
that are difficult to achieve with less potent acids. A key application is in the nitration of
deactivated aromatic rings. For instance, the nitration of nitrobenzene to dinitrobenzene
requires a stronger nitrating mixture than standard nitric/sulfuric acid. Oleum is used to
consume the water in the nitric acid and increase the concentration of the active nitronium ion
(NO2%) electrophile[4][7].
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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